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Compound of Interest

Compound Name: 2-Bromoisophthalic acid

Cat. No.: B170650

Technical Guide: 2-Bromoisophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromoisophthalic acid, also known as 2-Bromo-1,3-benzenedicarboxylic acid, is an organic
compound belonging to the family of substituted aromatic carboxylic acids. Its chemical
structure, featuring a bromine atom and two carboxylic acid groups on a benzene ring, makes it
a potential building block in organic synthesis and materials science. This document provides a
comprehensive overview of the known technical data for 2-Bromoisophthalic acid, including
its chemical properties, and available experimental protocols.

Chemical and Physical Properties

2-Bromoisophthalic acid is a solid at room temperature. While extensive data on its physical
properties are not widely published, its fundamental chemical identifiers and properties have
been established.
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Property Value Reference
CAS Number 22433-91-6 [1][2]
Molecular Formula CsHsBrOa4 [1]13]
Molecular Weight 245.03 g/mol [1]
Synonym 2-Bromo-1,3- (4]

benzenedicarboxylic acid

Physical Form Solid

[2]

Sealed in dry, room
Storage
temperature

[11[2]

Isomeric Context

2-Bromoisophthalic acid is one of several isomers of monobrominated isophthalic acid. The

position of the bromine atom on the benzene ring relative to the two carboxylic acid groups

significantly influences the compound's chemical and physical properties. Understanding this

iIsomeric relationship is crucial for researchers working with these compounds.
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Caption: Isomeric relationship of bromoisophthalic acids.

Experimental Protocols
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Detailed experimental protocols for the synthesis of 2-Bromoisophthalic acid are not readily
available in the public domain. However, a recrystallization procedure has been documented,
which is essential for the purification of the compound.

Recrystallization of 2-Bromoisophthalic Acid

This protocol is based on the method described in the study of the compound's crystal
structure.[3]

Objective: To obtain high-purity crystals of 2-Bromoisophthalic acid.

Materials:

Crude 2-Bromoisophthalic acid (0.245 g, 1 mmol)

Tetrahydrofuran (THF) (10 mL)

Stirring apparatus

Heating apparatus

Filtration apparatus

Procedure:

Add 1 mmol of 2-Bromoisophthalic acid to 10 mL of THF in a suitable flask with stirring.
o Heat the mixture to 50°C for 1 hour to ensure complete dissolution.

e Filter the hot solution to remove any insoluble impurities.

» Allow the filtrate to stand at room temperature, permitting slow evaporation of the solvent.
o Colorless crystals will form over several days.

o Collect the crystals by filtration.

e Wash the crystals with a small amount of water.
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e Air-dry the purified crystals.
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Caption: Workflow for the recrystallization of 2-Bromoisophthalic acid.

Biological Activity and Signaling Pathways

As of the date of this publication, a review of available scientific literature did not yield any
specific information regarding the biological activity or associated signaling pathways of 2-
Bromoisophthalic acid. The focus of existing research appears to be on its chemical
synthesis and structural characterization. Therefore, professionals in drug development should
note the current absence of data in this area.

Conclusion

2-Bromoisophthalic acid is a chemical compound with established identification and a
defined molecular structure. While a purification protocol is available, detailed synthesis
methods and, notably, any characterization of its biological effects are not currently
documented in accessible literature. For researchers and scientists, this presents both a
challenge and an opportunity. The lack of biological data indicates a field open for novel
investigation into the potential applications of 2-Bromoisophthalic acid, particularly in
pharmacology and materials science where its unique structure may be of interest. Further
research is required to elucidate its reactivity, potential as a precursor in drug synthesis, and
any inherent biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromoisophthalic acid CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170650#2-bromoisophthalic-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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